Cas no 476625-90-8 (4-bis(prop-2-en-1-yl)sulfamoyl-N-(6-bromo-1,3-benzothiazol-2-yl)benzamide)

• Product Name: 4-bis(prop-2-en-1-yl)sulfamoyl-N-(6-bromo-1,3-benzothiazol-2-yl)benzamide
• CAS No: 476625-90-8
• MF: C₂₀H₁₈BrN₃O₃S₂
• MW: 492.409221172333
• CID: 6063425
• PubChem ID: 4612265
• Update Time: 2025-05-26

4-bis(prop-2-en-1-yl)sulfamoyl-N-(6-bromo-1,3-benzothiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-bis(prop-2-en-1-yl)sulfamoyl-N-(6-bromo-1,3-benzothiazol-2-yl)benzamide
• Benzamide, N-(6-bromo-2-benzothiazolyl)-4-[(di-2-propen-1-ylamino)sulfonyl]-
• F0715-0006
• AKOS024598097
• N-(6-bromobenzo[d]thiazol-2-yl)-4-(N,N-diallylsulfamoyl)benzamide
• Oprea1_710069
• 476625-90-8
• 4-[bis(prop-2-en-1-yl)sulfamoyl]-N-(6-bromo-1,3-benzothiazol-2-yl)benzamide
• 4-[bis(prop-2-enyl)sulfamoyl]-N-(6-bromo-1,3-benzothiazol-2-yl)benzamide

• Inchi： 1S/C20H18BrN3O3S2/c1-3-11-24(12-4-2)29(26,27)16-8-5-14(6-9-16)19(25)23-20-22-17-10-7-15(21)13-18(17)28-20/h3-10,13H,1-2,11-12H2,(H,22,23,25)
• InChI Key： REYGPWCDXPEEQI-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=CC=C(Br)C=C2S1)(=O)C1=CC=C(S(N(CC=C)CC=C)(=O)=O)C=C1

Computed Properties

• Exact Mass: 490.99730g/mol
• Monoisotopic Mass: 490.99730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 694
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.524±0.06 g/cm3(Predicted)
• pka: 7.72±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-bis(prop-2-en-1-yl)sulfamoyl-N-(6-bromo-1,3-benzothiazol-2-yl)benzamide

Comprehensive Overview of 4-bis(prop-2-en-1-yl)sulfamoyl-N-(6-bromo-1,3-benzothiazol-2-yl)benzamide (CAS No. 476625-90-8)

The compound 4-bis(prop-2-en-1-yl)sulfamoyl-N-(6-bromo-1,3-benzothiazol-2-yl)benzamide (CAS No. 476625-90-8) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique molecular structure, featuring a benzothiazole core and a sulfamoyl benzamide moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a small-molecule inhibitor or fluorescent probe, given its structural resemblance to bioactive molecules.

In recent years, the demand for high-performance organic compounds like 4-bis(prop-2-en-1-yl)sulfamoyl-N-(6-bromo-1,3-benzothiazol-2-yl)benzamide has surged, driven by advancements in drug discovery and biomolecular imaging. The compound's 6-bromo-1,3-benzothiazol-2-yl group is particularly noteworthy, as benzothiazole derivatives are known for their antimicrobial and antitumor properties. This has led to increased searches for "benzothiazole-based therapeutics" and "sulfamoyl benzamide applications" in scientific databases.

From a synthetic perspective, the prop-2-en-1-yl (allyl) groups in the molecule offer versatility for further functionalization, making it a valuable intermediate in organic synthesis. The compound's CAS No. 476625-90-8 is frequently queried in chemical catalogs, reflecting its growing relevance in high-throughput screening and structure-activity relationship (SAR) studies. Its compatibility with cross-coupling reactions and click chemistry further enhances its utility in modern laboratories.

Environmental and green chemistry trends have also influenced research on this compound. Scientists are exploring its potential as a biodegradable alternative to traditional materials, aligning with global efforts to reduce chemical waste. Queries like "sustainable benzamide derivatives" and "eco-friendly sulfonamides" highlight this shift in focus. The compound's low toxicity profile (as reported in preliminary studies) makes it a candidate for biocompatible applications.

In the context of computational chemistry, 4-bis(prop-2-en-1-yl)sulfamoyl-N-(6-bromo-1,3-benzothiazol-2-yl)benzamide has been the subject of molecular docking simulations. These studies aim to predict its interactions with biological targets, such as enzyme active sites or protein receptors. The rise of AI-driven drug design has further amplified interest in such compounds, with search terms like "machine learning for benzothiazole optimization" gaining traction.

Analytical characterization of this compound typically involves advanced techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. The bromine atom in its structure provides a heavy atom effect, facilitating crystallographic studies. This aspect is particularly relevant for researchers investigating "halogen bonding in drug design" or "crystal engineering of sulfonamides."

As the scientific community continues to explore structure-property relationships, 4-bis(prop-2-en-1-yl)sulfamoyl-N-(6-bromo-1,3-benzothiazol-2-yl)benzamide stands out as a multifaceted compound with untapped potential. Its combination of electron-rich and electron-deficient regions makes it intriguing for optoelectronic applications, while its pharmacophore-like features keep it on the radar for pharmaceutical development. Future research may uncover novel applications in catalysis, sensors, or functional materials, solidifying its position in cutting-edge chemistry.